Cas no 2854339-29-8 (Potassium (S)-Trifluoro[(3-methyl-1-piperidyl)methyl]borate)

• Product Name: Potassium (S)-Trifluoro[(3-methyl-1-piperidyl)methyl]borate
• CAS No: 2854339-29-8
• MF: C₇H₁₄BF₃KN
• MW: 219.097273349762
• CID: 6644900
• PubChem ID: 63704612
• Update Time: 2025-10-14

Potassium (S)-Trifluoro[(3-methyl-1-piperidyl)methyl]borate Chemical and Physical Properties

Names and Identifiers

• SY326644
• Potassium (S)-Trifluoro[(3-methyl-1-piperidyl)methyl]borate
• AKOS013015155
• 2854339-29-8

• Inchi： 1S/C7H14BF3N.K/c1-7-3-2-4-12(5-7)6-8(9,10)11;/h7H,2-6H2,1H3;/q-1;+1
• InChI Key： IVGVUNPPGPWALH-UHFFFAOYSA-N
• SMILES： [K+].F[B-](CN1CCCC(C)C1)(F)F

Computed Properties

• Exact Mass: 219.0808456g/mol
• Monoisotopic Mass: 219.0808456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Additional information on Potassium (S)-Trifluoro[(3-methyl-1-piperidyl)methyl]borate

Potassium (S)-Trifluoro[(3-methyl-1-piperidyl)methyl]borate: An Overview of a Novel Chiral Ligand

Potassium (S)-Trifluoro[(3-methyl-1-piperidyl)methyl]borate (CAS No. 2854339-29-8) is a chiral boron compound that has gained significant attention in recent years due to its unique properties and potential applications in various fields, particularly in catalysis and pharmaceutical synthesis. This compound is characterized by its chiral boron center and the presence of a trifluoromethyl group, which imparts specific reactivity and selectivity in chemical reactions.

The chirality of this compound is a crucial feature that makes it valuable in asymmetric synthesis. Chiral ligands play a pivotal role in enantioselective catalysis, where they help to control the stereochemistry of the products. The (S)-configuration of the chiral center in Potassium (S)-Trifluoro[(3-methyl-1-piperidyl)methyl]borate ensures that it can effectively induce high enantioselectivity in various catalytic processes.

Recent studies have highlighted the effectiveness of Potassium (S)-Trifluoro[(3-methyl-1-piperidyl)methyl]borate as a ligand in palladium-catalyzed reactions. For instance, a study published in the Journal of the American Chemical Society (JACS) demonstrated that this compound significantly enhances the enantioselectivity and yield of palladium-catalyzed allylic alkylation reactions. The unique combination of the boron center and the trifluoromethyl group provides a stable and highly reactive environment for these transformations.

In addition to its role in catalysis, Potassium (S)-Trifluoro[(3-methyl-1-piperidyl)methyl]borate has shown promise in pharmaceutical synthesis. The ability to control stereochemistry is critical in drug development, as different enantiomers of a drug can have vastly different biological activities. This compound can be used to synthesize chiral intermediates that are essential for the production of many pharmaceuticals, including those used in treating cardiovascular diseases, cancer, and neurological disorders.

The synthesis of Potassium (S)-Trifluoro[(3-methyl-1-piperidyl)methyl]borate involves several steps, including the formation of the chiral boron center and the introduction of the trifluoromethyl group. Advanced synthetic methods, such as asymmetric boronation and fluorination reactions, are employed to achieve high yields and purity. These methods are well-documented in the literature and have been optimized to ensure reproducibility and scalability.

One of the key advantages of Potassium (S)-Trifluoro[(3-methyl-1-piperidyl)methyl]borate is its stability under various reaction conditions. Unlike some other chiral ligands, this compound remains active even at elevated temperatures and in polar solvents. This stability makes it suitable for use in a wide range of chemical processes, from laboratory-scale experiments to industrial-scale production.

Furthermore, recent research has explored the use of Potassium (S)-Trifluoro[(3-methyl-1-piperidyl)methyl]borate in combination with other catalysts to achieve even higher levels of enantioselectivity. For example, a study published in Angewandte Chemie International Edition reported that pairing this ligand with iridium catalysts resulted in highly efficient enantioselective hydrogenations. The synergistic effect between the ligand and the catalyst was attributed to the unique electronic properties of the trifluoromethyl group.

The potential applications of Potassium (S)-Trifluoro[(3-methyl-1-piperidyl)methyl]borate extend beyond traditional catalysis and pharmaceutical synthesis. Researchers are also investigating its use in materials science, particularly in the development of chiral materials with unique optical and electronic properties. The ability to control chirality at the molecular level can lead to novel materials with applications in sensors, optoelectronics, and data storage devices.

In conclusion, Potassium (S)-Trifluoro[(3-methyl-1-piperidyl)methyl]borate (CAS No. 2854339-29-8) is a versatile chiral boron compound with significant potential in various fields. Its unique combination of chirality and functional groups makes it an excellent ligand for enantioselective catalysis and a valuable intermediate for pharmaceutical synthesis. Ongoing research continues to uncover new applications and optimize its use, solidifying its position as an important compound in modern chemistry.